Cas no 2229324-24-5 (4-1-(oxolan-2-yl)ethylpiperidine)

• Product Name: 4-1-(oxolan-2-yl)ethylpiperidine
• CAS No: 2229324-24-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6504710
• PubChem ID: 165615574
• Update Time: 2025-08-05

4-1-(oxolan-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(oxolan-2-yl)ethylpiperidine
• EN300-1818390
• 2229324-24-5
• 4-[1-(oxolan-2-yl)ethyl]piperidine

• Inchi： 1S/C11H21NO/c1-9(11-3-2-8-13-11)10-4-6-12-7-5-10/h9-12H,2-8H2,1H3
• InChI Key： ARLAXPZCFSPEND-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-1-(oxolan-2-yl)ethylpiperidine

Introduction to 4-1-(oxolan-2-yl)ethylpiperidine (CAS No: 2229324-24-5)

4-1-(oxolan-2-yl)ethylpiperidine, identified by the chemical compound code CAS No: 2229324-24-5, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 4-1-(oxolan-2-yl)ethylpiperidine incorporates a piperidine ring linked to an ethyl group, which is further substituted with an oxolan moiety. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in synthetic and pharmacological research.

The piperidine moiety is a well-documented pharmacophore in drug discovery, known for its ability to enhance binding affinity and metabolic stability. Its incorporation into 4-1-(oxolan-2-yl)ethylpiperidine suggests potential benefits in terms of bioavailability and target interaction. The oxolan group, on the other hand, introduces a cyclic ether functionality, which can influence the compound's solubility, reactivity, and overall pharmacokinetic profile. Such structural features are often exploited to fine-tune the biological activity of molecules, making 4-1-(oxolan-2-yl)ethylpiperidine a promising candidate for various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 4-1-(oxolan-2-yl)ethylpiperidine with biological targets with greater precision. These studies indicate that the compound may exhibit interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational analyses suggest that 4-1-(oxolan-2-yl)ethylpiperidine could potentially modulate pathways related to neurotransmission and inflammation, areas where novel therapeutic agents are highly sought after.

In the context of drug development, the synthesis of 4-1-(oxolan-2-yl)ethylpiperidine presents both challenges and opportunities. The presence of the oxolan ring necessitates specialized synthetic methodologies to ensure regioselectivity and high yield. However, recent innovations in organic synthesis have provided new tools for constructing such complex structures efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in this regard. These advancements not only facilitate the production of 4-1-(oxolan-2-yl)ethylpiperidine but also open avenues for generating derivatives with tailored properties.

The pharmacological potential of 4-1-(oxolan-2-yl)ethylpiperidine has been explored through several preclinical studies. These investigations have focused on evaluating its interaction with various biological targets, including enzymes and receptors relevant to human health. Notably, early studies have shown that 4-1-(oxolan-2-yl)ethylpiperidine may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. This finding is particularly intriguing given the increasing prevalence of such conditions globally, highlighting the need for innovative therapeutic strategies.

Moreover, the compound's structural features have raised interest in its potential application as a scaffold for developing new drugs. Scaffolds are essential in drug design as they provide a framework upon which functional groups can be modified to optimize biological activity. The versatility of 4-1-(oxolan-2-yilethypiperidine) makes it an attractive candidate for scaffold hopping—a strategy used to discover novel compounds with improved pharmacological profiles. By leveraging this approach, researchers aim to identify derivatives of 4-1-(oxolan-yethypiperidine) that may offer enhanced efficacy and reduced side effects compared to existing treatments.

The regulatory landscape for novel compounds like 4--(oxlan--yilethypiprdine) is another critical consideration in their development. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new drugs for clinical use. Fortunately, advancements in regulatory science have streamlined some aspects of this process, allowing for more efficient evaluation of potential therapeutics. This has accelerated the progression of promising compounds like --(oxyan--yilethypiprdine) through preclinical testing and into clinical trials where their therapeutic potential can be fully assessed.

In conclusion,--(oxyan--yilethypiprdine) (CAS No: --22293242---245--) represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential applications in drug development. Its piperidne ring,--(oxyan--yilethypiprdine) oxlan group,and overall molecular architecture make it a valuable candidate for further exploration in medicinal chemistry research.. The compound's interaction with biological targets,synthetic feasibility,and pharmacological promise underscore its importance as a tool for discovering new therapeutics.. As research continues,, it is anticipated that additional insights into --(oxyan--yilethypiprdine--) will emerge,, further solidifying its role as a key player in advancing healthcare solutions..